Cas no 2877649-30-2 (N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877649-30-2
• MF: C₁₆H₂₃ClFN₃O
• MW: 327.824726343155
• CID: 5308636
• PubChem ID: 165431943
• Update Time: 2025-10-28

N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• F6822-3450
• AKOS040887326
• 2877649-30-2
• N-[[1-(3-Chloro-2-pyridinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C16H23ClFN3O/c1-15(2,3)14(22)20-11-16(18)6-9-21(10-7-16)13-12(17)5-4-8-19-13/h4-5,8H,6-7,9-11H2,1-3H3,(H,20,22)
• InChI Key： HGVJYYGUIOVAGO-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=CC=C2Cl)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.1513682g/mol
• Monoisotopic Mass: 327.1513682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 487.1±45.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

Comprehensive Overview of N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877649-30-2)

N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, with the CAS number 2877649-30-2, is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a 3-chloropyridin-2-yl group, a 4-fluoropiperidin-4-yl moiety, and a 2,2-dimethylpropanamide tail. Its structural complexity makes it a valuable candidate for various applications, particularly in drug discovery and development.

The compound's molecular formula and exact mass are key identifiers for researchers. The presence of the fluorine and chlorine atoms in its structure enhances its reactivity and potential biological activity. These halogen atoms are often utilized in medicinal chemistry to improve the pharmacokinetic properties of drug candidates, such as metabolic stability and membrane permeability. As a result, N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is frequently explored in the context of central nervous system (CNS) drug development and agrochemical formulations.

One of the most frequently asked questions about this compound is its potential applications in neuropharmacology. Given its structural similarity to other piperidine-based compounds, researchers are investigating its role as a ligand for neurotransmitter receptors. The 3-chloropyridin-2-yl group, in particular, is known to interact with nicotinic acetylcholine receptors, which are critical targets for treating neurodegenerative diseases like Alzheimer's and Parkinson's. This connection to neurodegenerative disease research makes it a hot topic in academic and industrial labs.

Another area of interest is the compound's potential use in agrochemical innovation. The 4-fluoropiperidin-4-yl moiety is often associated with pesticidal activity, making this compound a candidate for next-generation crop protection agents. With the growing demand for sustainable agriculture, researchers are keen on developing eco-friendly pesticides that minimize environmental impact while maintaining efficacy. The unique properties of N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide position it as a promising lead compound in this field.

From a synthetic chemistry perspective, the preparation of N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's CAS number 2877649-30-2 serves as a unique identifier in chemical databases, facilitating its procurement and research documentation.

Market trends indicate a rising demand for novel compounds like N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, driven by advancements in precision medicine and green chemistry. Pharmaceutical companies are increasingly investing in high-throughput screening to identify new drug candidates, and this compound's unique profile makes it a strong contender. Additionally, regulatory agencies' focus on sustainable chemical practices has spurred interest in halogenated compounds with lower environmental persistence.

In summary, N-{[1-(3-chloropyridin-2-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877649-30-2) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its structural features, including the 3-chloropyridin-2-yl and 4-fluoropiperidin-4-yl groups, contribute to its biological activity and synthetic value. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.